2-chloro-5-(3,4,5-trimethyl-1H-pyrazol-1-yl)aniline

• IUPAC Name: 2-chloro-5-(3,4,5-trimethylpyrazol-1-yl)aniline
• InChI: InChI=1S/C12H14ClN3/c1-7-8(2)15-16(9(7)3)10-4-5-11(13)12(14)6-10/h4-6H,14H2,1-3H3
• InChI Key: OVUXPDNBRYERNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=CC(=C(C=C2)Cl)N)C
• Molecular Formula: C12H14ClN3
• Molecular Weight: 235.71 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the use of spectroscopic techniques like NMR, IR, and X-ray crystallography to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

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Molecular Docking Studies

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Synthesis of Hydrazine-Coupled Pyrazoles

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Antiviral Activities

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Anti-Inflammatory and Anticancer Activities

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Antioxidant and Antimicrobial Activities

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Mechanism of Action

Target of Action

The primary targets of 2-chloro-5-(3,4,5-trimethyl-1H-pyrazol-1-yl)aniline are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively . The compound interacts with these targets to exert its pharmacological effects .

Mode of Action

A molecular docking study suggests that the compound has a desirable fitting pattern in the lmptr1 pocket (active site) of leishmania aethiopica, characterized by lower binding free energy . This interaction likely leads to changes in the organism’s biological processes, resulting in its death .

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it is likely that the compound interferes with essential biological processes in leishmania aethiopica and plasmodium berghei .

Result of Action

The compound has demonstrated potent antileishmanial and antimalarial activities. In vitro studies have shown that it exhibits superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, the compound has shown significant inhibition effects against Plasmodium berghei .

Safety and Hazards

This includes information on the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential future research directions, such as new synthetic routes, applications, or investigations into the compound’s properties.